3-Fluoro-4-(3-fluoro-4-methoxyphenyl)benzoic acid, 95%

• IUPAC Name: 3-fluoro-4-(3-fluoro-4-methoxyphenyl)benzoic acid
• InChI: InChI=1S/C14H10F2O3/c1-19-13-5-3-8(6-12(13)16)10-4-2-9(14(17)18)7-11(10)15/h2-7H,1H3,(H,17,18)
• InChI Key: JAIPAGQWTGAJHO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=C(C=C(C=C2)C(=O)O)F)F
• Molecular Formula: C14H10F2O3
• DSSTOX Substance ID: DTXSID10681425
• Molecular Weight: 264.22 g/mol
• CAS RN: 1261935-60-7

Description

3-Fluoro-4-(3-fluoro-4-methoxyphenyl)benzoic acid, 95% (also known as 3F4M-Bz-95) is a chemical compound with a wide range of uses in scientific research, including drug development, biochemistry, and physiology. It is a synthetic chemical that is produced in a laboratory and is not found in nature. 3F4M-Bz-95 is a member of the benzoic acid family, which are compounds with a carboxylic acid functional group. This compound has been used in a variety of studies due to its unique properties and potential applications.

Mechanism of Action

The exact mechanism of action of 3F4M-Bz-95 is not fully understood. However, it is believed that the compound binds to and modifies the structure of proteins and other biological molecules, which can then lead to changes in the function of the molecule. For example, 3F4M-Bz-95 has been shown to interact with the enzyme cytochrome P450, which is involved in drug metabolism.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3F4M-Bz-95 are not yet fully understood. However, it is known that the compound can interact with various proteins and enzymes in the body, which can lead to changes in the function of these molecules. Additionally, 3F4M-Bz-95 has been shown to have an effect on drug metabolism, as it can interact with the enzyme cytochrome P450.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3F4M-Bz-95 in laboratory experiments is its high purity, which allows for accurate and reproducible results. Additionally, the compound is relatively stable and can be stored for long periods of time without significant degradation. The main limitation of using 3F4M-Bz-95 is its low solubility in water, which can make it difficult to use in some experiments.

Future Directions

There are a number of potential future directions for the use of 3F4M-Bz-95 in scientific research. These include further studies into its mechanism of action and biochemical and physiological effects, as well as its potential applications in drug development and other areas of biochemistry and physiology. Additionally, 3F4M-Bz-95 could be used in studies of drug metabolism and toxicity, and in the development of new compounds with similar properties. Finally, further research could be conducted into the solubility of 3F4M-Bz-95 in various solvents, as this could lead to new ways of using the compound in laboratory experiments.

Synthesis Methods

3F4M-Bz-95 can be synthesized using a variety of methods, including chemical synthesis and biotransformation. The most common method of chemical synthesis involves the reaction of 4-methoxybenzoyl chloride with 3-fluoro-4-fluoromethylbenzene in the presence of a base such as sodium hydroxide or potassium hydroxide. The reaction produces 3F4M-Bz-95 as the primary product and other byproducts.

Scientific Research Applications

3F4M-Bz-95 has a wide range of applications in scientific research, particularly in the development of drugs and other chemical compounds. It has been used in a variety of studies to investigate the structure and function of proteins, enzymes, and other biological molecules. It has also been used as a tool to study the effect of various compounds on cells and organisms. Additionally, 3F4M-Bz-95 has been used in studies of drug metabolism and toxicity.